Cas no 61152-63-4 (2-(phenylamino)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione)

• Product Name: 2-(phenylamino)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• CAS No: 61152-63-4
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD01717970
• CID: 1625558
• PubChem ID: 43555
• Update Time: 2025-10-30

2-(phenylamino)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(phenylamino)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• 2-anilino-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 2-(phenylamino)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
• HMS1788K13
• 3a,4,7,7a-Tetrahydro-2-(phenylamino)-1H-isoindole-1,3(2H)-dione
• Z56938125
• NCGC00246083-01
• 61152-63-4
• 2-anilino-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CS-0270164
• AKOS016340015
• MFCD01717970
• CHEMBL1428069
• AKOS001039565
• F1189-0026
• 1H-ISOINDOLE-1,3(2H)-DIONE, 3a,4,7,7a-TETRAHYDRO-2-(PHENYLAMINO)-
• Oprea1_208289
• 3R-0163
• SMR000342559
• DTXSID30976668
• MLS000516416
• HMS2640L11
• AE-848/12918266
• Phthalimide, 3a,4,7,7a-tetrahydro-N-anilino-

• MDL： MFCD01717970
• Inchi： 1S/C14H14N2O2/c17-13-11-8-4-5-9-12(11)14(18)16(13)15-10-6-2-1-3-7-10/h1-7,11-12,15H,8-9H2
• InChI Key： IVHYKVOJOGRKBX-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2C(N1NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.10562
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Additional information on 2-(phenylamino)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

Compound CAS No 61152-63-4: 2-(Phenylamino)-2,3,3a,4,7,7a-Hexahydro-1H-Isoindole-1,3-Dione

The compound with CAS No 61152-63-4, known as 2-(Phenylamino)-2,3,3a,4,7,7a-Hexahydro-1H-Isoindole-1,3-Dione, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindoles and exhibits a unique combination of functional groups that contribute to its versatile properties. Recent studies have highlighted its potential applications in drug discovery and materials science.

The molecular structure of CAS No 61152-63-4 is characterized by a bicyclic framework with two adjacent ketone groups and a phenylamino substituent. This arrangement not only imparts stability to the molecule but also facilitates various chemical reactions. Researchers have explored its reactivity under different conditions to uncover its potential as a building block in organic synthesis.

One of the most intriguing aspects of this compound is its ability to engage in hydrogen bonding due to the presence of the phenylamino group. This property has been leveraged in the development of bioactive molecules with potential therapeutic applications. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.

In terms of synthesis methods, several routes have been reported in the literature for the preparation of CAS No 61152-63-4. These include multi-component reactions and stepwise synthesis strategies that involve coupling reactions and cyclization processes. The choice of synthetic pathway often depends on the desired scale of production and the availability of starting materials.

The physical properties of this compound are also worth noting. It has a melting point in the range of 200–220°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an analytical standpoint, advanced techniques such as X-ray crystallography have been employed to determine the precise three-dimensional structure of CAS No 61152-63-4. These studies have provided valuable insights into its stereochemistry and intermolecular interactions.

Looking ahead, the future prospects for this compound are bright. Ongoing research is focused on optimizing its bioavailability and exploring its potential as a lead compound in drug development programs targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.